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Compound of Interest
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ketone

Cat. No.: B1205454

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ketones with the molecular formula
C10H180, focusing on their synthesis, characterization, and biological significance. This
document is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the chemical and biological properties of these compounds.

Introduction to C10H180 Ketones

Ketones are a class of organic compounds characterized by a carbonyl group flanked by two
carbon atoms. Those with the molecular formula C10H180 are typically monocyclic or bicyclic
monoterpenoids, a diverse group of natural products with a wide range of biological activities
and industrial applications. This guide will primarily focus on two prominent isomers: menthone
and cyclodecanone, due to their prevalence in scientific literature and established applications.

Physicochemical and Spectroscopic Data

The following tables summarize key quantitative data for prominent C10H180 ketones,
facilitating easy comparison of their physical and spectroscopic properties.

Table 1: Physicochemical Properties of CLOH180 Ketones
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IUPAC Molar Mass  Boiling Melting Density
Compound . .
Name (g/mol) Point (°C) Point (°C) (glcm?)
(2S,5R)-2-
Isopropyl-5-
[-Menthone 154.25 207 -6 0.895
methylcycloh
exanone
(2R,5R)-2-
d- isopropyl-5-
Propy 154.25 210 - -
Isomenthone methylcycloh
exanone
Cyclodecano Cyclodecano 94-98 (at 10
154.25 20-22 -
ne ne mmHgQ)
Table 2: Spectroscopic Data for Menthone
Spectroscopy Key Peaks/Shifts Reference
Conformational analysis
reveals both methyl and
1H-NMR isopropyl groups are [1]
equatorially oriented in the
stable conformation.
Spectral analysis has been
B3C-NMR used to establish the structure [2]

of hydrazone derivatives.

IR Spectroscopy

Strong C=0 stretch observed
at 1706 cm~*. Strong C-H
stretches are found at 2953
cm~1, 2926 cm~, and 2869

cm™1,

[3]

Mass Spectrometry

GC-MS is a common method

for detection in essential oils.

[4]
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Experimental Protocols

Detailed methodologies for the synthesis and characterization of key C10H180 ketones are
provided below.

Synthesis of Menthone and Isomenthone

Menthone can be synthesized through the oxidation of menthol. The interconversion between
menthone and its diastereomer, isomenthone, can be achieved via an enol intermediate.[5]

Experimental Protocol: Oxidation of I-Menthol to I-Menthone

e Preparation: In a fume hood, prepare a solution of I-menthol in a suitable solvent such as
diethyl ether.

o Oxidation: Slowly add an oxidizing agent, such as acidified dichromate (e.g., chromic acid),
to the menthol solution while stirring. The use of stoichiometric oxidants in the presence of
diethyl ether as a co-solvent can help minimize the epimerization of I-menthone to d-
isomenthone.[5]

» Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: Once the reaction is complete, quench the reaction mixture, typically with water,
and separate the organic layer.

 Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then
with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate it under
reduced pressure. The crude product can be purified by fractional distillation.[5]

Experimental Protocol: Isomerization of (-)-Menthone to (+)-Isomenthone

e Enamine Formation: React (-)-menthone with a secondary amine, such as pyrrolidine, in the
presence of an acid catalyst (e.g., p-toluenesulfonic acid) in a suitable solvent like benzene.

» Hydrolysis: Hydrolyze the resulting enamine. Hydrolysis using carbon disulfide as a
scavenger for the amine can yield a product rich in (+)-isomenthone (approximately 85%).[6]
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The hydrolysis can also be carried out using aqueous acid, such as 20% hydrochloric acid,
though this may lead to an equilibrium mixture.[6]

 Purification: The resulting mixture of menthone and isomenthone can be separated by
distillation.[7]

Synthesis of Cyclodecanone

Cyclodecanone can be synthesized through ring enlargement of a smaller cyclic ketone, such
as cyclooctanone.

Experimental Protocol: Ring Enlargement of Cyclooctanone to Cyclodecanone

This synthesis involves a multi-step process starting from the enamine of cyclooctanone.

Enamine Formation: React cyclooctanone with pyrrolidine. The water formed during the
reaction is removed azeotropically.

o Reaction with Methyl Propiolate: The crude enamine is dissolved in ether and reacted with
methyl propiolate. The temperature should be maintained at 25-30°C.

e Hydrolysis and Decarboxylation: The resulting solid intermediate is hydrolyzed with 6%
hydrochloric acid, followed by hydrogenation over a palladium-charcoal catalyst.

o Saponification and Decarboxylation: The product from the previous step is heated under
reflux with agueous sodium hydroxide. The resulting mixture is then distilled to remove
methanol.

o Purification: The residue is extracted with ether, and the solvent is removed. The final
product, cyclodecanone, is purified by distillation under reduced pressure.[8]

Biological Activities and Signaling Pathways

Menthone and its derivatives have been shown to possess a range of biological activities.

Antimicrobial Activity of Menthone
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Menthone has demonstrated significant antimicrobial activity against methicillin-resistant
Staphylococcus aureus (MRSA).[9][10] The proposed mechanism of action involves the
disruption of the bacterial cell membrane.

Key aspects of menthone's antimicrobial action:

» Membrane Potential Depolarization: Menthone causes a loss of membrane potential in
MRSA cells.

 Membrane Integrity Disruption: It leads to the disruption of the physical integrity of the
bacterial membrane.

 Lipid Homeostasis Disturbance: Menthone alters the lipid profile of the MRSA cell
membrane, affecting its structure and function.[9]

Menthone's Role in Cellular Signaling

Derivatives of menthone have been investigated for their potential to inhibit the PISK/Akt/mTOR
signaling pathway, which is often dysregulated in cancer.[11] This pathway is crucial for cell
growth, proliferation, and survival. Inhibition of this pathway can lead to apoptosis of tumor
cells.[11]

Menthol, a related monoterpene alcohol from which menthone can be synthesized, is known to
interact with TRPMS8 receptors, which are involved in various cellular processes.[12][13]

Visualizations

The following diagrams illustrate key experimental and biological pathways involving C10H180
ketones.

Synthesis of Menthone -
Isomerization

1-Menthol [ Ox1dan)n . 1-Menthone I-Menthone | Enol Intermediate <@ d-Isomenthone
(e.g., Chromic Acid)
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Caption: Synthetic pathway of I-menthone and its isomerization.
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Caption: Menthone's antimicrobial mechanism against MRSA.
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Caption: Inhibition of the PI3K/Akt/mTOR pathway by menthone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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